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Compound of Interest

Compound Name: KZR-504

Cat. No.: B608407

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical compounds is a critical component of laboratory safety and
environmental stewardship. This guide provides a comprehensive, step-by-step procedure for
the proper disposal of KZR-504, a selective inhibitor of the immunoproteasome. Adherence to
these protocols is essential for minimizing risks and ensuring compliance with regulatory
standards.

Immediate Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for KZR-504 is not publicly available, it should be
handled as a potentially hazardous compound. As a peptide epoxyketone, KZR-504 is a highly
bioactive molecule. Standard laboratory precautions, including the use of personal protective
equipment (PPE) such as safety goggles, chemical-resistant gloves, and a lab coat, are
mandatory when handling this compound. All work should be conducted in a well-ventilated
area or under a chemical fume hood.

Quantitative Data and Physical Properties

The following table summarizes the known properties of KZR-504. This information is crucial
for waste characterization and determining the appropriate disposal route.
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Property Value Reference
Molecular Formula C21H23N306 --INVALID-LINK--
Molecular Weight 413.42 g/mol --INVALID-LINK--
] Inferred from typical state of
Appearance Solid powder o
similar compounds
Solubility Soluble in DMSO --INVALID-LINK--

Step-by-Step Disposal Protocol

This protocol provides a general framework for the disposal of KZR-504. Crucially, all
procedures must be conducted in accordance with the specific guidelines and regulations of
your institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Characterization and Segregation

o Consult EHS: Before beginning any disposal process, contact your institution's EHS
department. They will provide the definitive classification of KZR-504 waste (e.g., as a
hazardous chemical waste) and assign the appropriate waste codes.

e Segregate Waste Streams: Do not mix KZR-504 waste with other chemical waste unless
explicitly approved by EHS. Maintain separate, clearly labeled waste containers for:

o Solid Waste: Unused or expired KZR-504 powder, contaminated PPE (gloves, weigh
boats, etc.).

o Liquid Waste: Solutions containing KZR-504 (e.g., from experiments, stock solutions).

o Sharps Waste: Contaminated needles, syringes, or other sharps.

Step 2: Containerization and Labeling

o Select Appropriate Containers:

o Solid Waste: Use a designated, leak-proof container with a secure lid. The container must
be compatible with the chemical properties of KZR-504.
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o Liquid Waste: Use a sealable, chemical-resistant container (e.g., a high-density
polyethylene (HDPE) carboy). Ensure the container is compatible with the solvents used
(e.g., DMSO).

o Sharps Waste: Use a puncture-proof sharps container.
o Properly Label All Containers: All waste containers must be clearly labeled with:
o The words "Hazardous Waste"
o The full chemical name: "KZR-504"
o The primary hazard(s) (e.g., "Toxic," "Chemical Irritant™)
o The approximate concentration and quantity of KZR-504
o The date the waste was first added to the container (accumulation start date)

o Your name, department, and contact information

Step 3: Storage of Waste

» Designated Storage Area: Store all KZR-504 waste in a designated, secure area that is away
from general laboratory traffic.

» Secondary Containment: Place waste containers in a secondary containment bin to prevent
spills.

e Segregation from Incompatibles: Do not store KZR-504 waste with incompatible materials
such as strong oxidizing agents, acids, or bases.

Step 4: Final Disposal

e Schedule a Pickup: Once your waste container is full or has reached its designated
accumulation time limit, schedule a pickup with your institution's hazardous waste
management service.

e Do Not Dispose Down the Drain: Under no circumstances should KZR-504 or solutions
containing it be disposed of down the sink.
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« Incineration: For many research chemicals of this type, high-temperature incineration by a
licensed waste disposal facility is the preferred method of destruction. Your EHS department

will coordinate this.

Experimental Protocols and Methodologies

As KZR-504 is a research compound, specific experimental protocols involving its use will vary.
The disposal procedures outlined above are designed to be broadly applicable. When
designing experiments, consider the entire lifecycle of the chemical, including its eventual
disposal, to minimize waste generation.

Mandatory Visualizations
Logical Workflow for KZR-504 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of KZR-504 waste.
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Caption: A flowchart outlining the key steps for the safe and compliant disposal of KZR-504.

This guide is intended to provide a framework for the safe handling and disposal of KZR-504.
Always prioritize the specific guidance provided by your institution's Environmental Health and

Safety department to ensure full compliance and safety.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of KZR-504].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608407#kzr-504-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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